Cas no 1546558-66-0 (3-amino-1-(pyridin-2-yl)methyl-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-1-(pyridin-2-yl)methyl-1,4-dihydropyridin-4-one
• CAS No: 1546558-66-0
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 6021451
• PubChem ID: 82990813
• Update Time: 2025-06-11

3-amino-1-(pyridin-2-yl)methyl-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(pyridin-2-yl)methyl-1,4-dihydropyridin-4-one
• 1546558-66-0
• EN300-1107870
• 3-amino-1-[(pyridin-2-yl)methyl]-1,4-dihydropyridin-4-one
• AKOS021310626

• Inchi： 1S/C11H11N3O/c12-10-8-14(6-4-11(10)15)7-9-3-1-2-5-13-9/h1-6,8H,7,12H2
• InChI Key： KCHGLXRAYOHXCP-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C=C1N)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.2Ų

Additional information on 3-amino-1-(pyridin-2-yl)methyl-1,4-dihydropyridin-4-one

Professional Introduction to Compound with CAS No. 1546558-66-0 and Product Name: 3-amino-1-(pyridin-2-yl)methyl-1,4-dihydropyridin-4-one

The compound with the CAS number 1546558-66-0 and the product name 3-amino-1-(pyridin-2-yl)methyl-1,4-dihydropyridin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the dihydropyridine class, a family of heterocyclic molecules known for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly the presence of an amino group and a pyridine substituent, make it a promising candidate for further exploration in drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of 3-amino-1-(pyridin-2-yl)methyl-1,4-dihydropyridin-4-one due to its unique pharmacophoric properties. The dihydropyridine core is well-documented for its role in modulating various biological pathways, including calcium signaling, which is crucial for processes such as muscle contraction, neurotransmitter release, and cell proliferation. The addition of an amino group at the 3-position and a pyridine ring at the 1-position introduces additional functional diversity, enabling interactions with a wide range of biological targets.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory pathways. Studies have shown that dihydropyridines can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators. The 3-amino-1-(pyridin-2-yl)methyl-1,4-dihydropyridin-4-one structure may offer a novel mechanism for suppressing inflammation by selectively targeting these enzymes without significant side effects.

In addition to its anti-inflammatory potential, this compound has shown promise in preclinical studies as a modulator of neurotransmitter systems. The pyridine ring, in particular, is known to interact with receptors such as the nicotinic acetylcholine receptor and serotonin receptors. These interactions could make 3-amino-1-(pyridin-2-yl)methyl-1,4-dihydropyridin-4-one a valuable candidate for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. The amino group also contributes to its ability to cross the blood-brain barrier, enhancing its potential as a central nervous system (CNS) drug.

Another area where this compound shows promise is in the treatment of cardiovascular diseases. Dihydropyridines are well-known for their vasodilatory effects, primarily due to their ability to block L-type calcium channels in vascular smooth muscle cells. This leads to relaxation of blood vessels and reduced blood pressure. The presence of the amino group in 3-amino-1-(pyridin-2-yl)methyl-1,4-dihydropyridin-4-one may further enhance its efficacy by allowing for more potent interactions with these calcium channels.

Recent advances in computational chemistry have also contributed to our understanding of how 3-amino-1-(pyridin-2-yl)methyl-1,4-dihydropyridin-4-one interacts with biological targets. Molecular docking studies have revealed that this compound can bind to various enzyme active sites with high affinity. These studies have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives. Additionally, quantum mechanical calculations have helped predict the electronic properties of this molecule, which are crucial for understanding its reactivity and stability.

The synthesis of 3-amino-1-(pyridin-2-yl)methyl-1,4-dihydropyridin-4-one has been optimized to ensure high yield and purity. The synthetic route involves multi-step organic transformations starting from commercially available precursors. Key steps include condensation reactions to form the dihydropyridine ring followed by functionalization at the 3-position with an amino group. The introduction of the pyridine substituent is achieved through nucleophilic substitution reactions. These synthetic strategies have been refined over several years to produce this compound in a scalable manner suitable for both preclinical and clinical studies.

One of the challenges in developing new pharmaceuticals is ensuring their safety and efficacy across different populations. Clinical trials are essential for evaluating how 3-amino-1-(pyridin-2-yl)methyl-1,4-dihydropyridin-4-one performs in humans compared to existing treatments. Initial Phase I trials have focused on determining safe dosage ranges and identifying any potential side effects. These trials have been successful in demonstrating that the compound is well-tolerated at therapeutic doses.

Future research will focus on expanding the therapeutic applications of this compound by exploring new drug formulations and combination therapies. For example, combining 3-amino-1-(pyridin--2--yl)methyl--1,4--dihydropyridin--4--one with other anti-inflammatory agents could provide synergistic effects that enhance treatment outcomes. Additionally, investigating its potential as a prodrug could improve its bioavailability and reduce dosing frequency.

The development of 3-amino--1--(pyrin--dine--2--yl)methyle--1,4--dihydro-pyr-in--dione represents a significant step forward in pharmaceutical innovation. Its unique structural features and promising biological activities make it a valuable asset in the fight against various diseases. As research continues to uncover new applications for this compound, it holds great potential for improving patient care worldwide.